Cas no 887875-55-0 (8-butyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-butyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887875-55-0
• MF: C₁₇H₂₅N₅O₃
• MW: 347.412103414536
• CID: 5479863
• Update Time: 2025-11-01

8-butyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-butyl-2-(2-methoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-butyl-3-(2-methoxyethyl)-1,6,7-trimethyl- (9CI)
• 8-butyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C17H25N5O3/c1-6-7-8-20-11(2)12(3)22-13-14(18-16(20)22)19(4)17(24)21(15(13)23)9-10-25-5/h6-10H2,1-5H3
• InChI Key： LQQPGPGYOMDLGG-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CCCC)C1=NC1=C2C(=O)N(CCOC)C(=O)N1C

Additional information on 8-butyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Professional Introduction to Compound with CAS No. 887875-55-0 and Product Name: 8-butyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

The compound with the CAS number 887875-55-0 and the product name 8-butyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a significant advancement in the field of chemobiology and pharmaceutical research. This heterocyclic compound belongs to the imidazopyrimidine class, a structural motif known for its diverse biological activities. The intricate molecular framework of this compound incorporates multiple functional groups that contribute to its unique pharmacological properties.

Recent studies have highlighted the potential of imidazopyrimidine derivatives as scaffolds for developing novel therapeutic agents. The presence of a butyl group at the 8-position and a 2-methoxyethyl group at the 3-position in this compound enhances its solubility and bioavailability, making it an attractive candidate for further pharmacokinetic studies. Additionally, the 1,6,7-trimethyl substitution pattern at the imidazopyrimidine core imparts specific electronic and steric properties that influence its interaction with biological targets.

In the context of contemporary pharmaceutical research, this compound has garnered attention for its potential role in modulating enzymatic pathways associated with inflammation and cell proliferation. Preliminary in vitro experiments have demonstrated that 8-butyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione exhibits inhibitory activity against certain kinases and transcription factors. These findings align with the broader trend of utilizing heterocyclic compounds to develop targeted therapies for chronic diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the complex imidazopyrimidine core. The integration of these synthetic strategies underscores the importance of innovative approaches in modern drug discovery.

From a structural biology perspective, the unique arrangement of substituents in 8-butyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione allows for selective binding to specific protein targets. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy. Computational modeling and molecular dynamics simulations have been instrumental in elucidating the binding interactions between this compound and its intended biological targets. These computational studies provide valuable insights into the molecular recognition processes that underpin its pharmacological activity.

Moreover，the compound’s potential as an antiviral agent has not been overlooked. Emerging research suggests that imidazopyrimidine derivatives can interfere with viral replication by inhibiting key enzymes involved in viral polymerization. The structural features of 8-butyl-3-(2-methoxyethyl)-1，6，7-trimethyl-1H，2H，3H，4H，8H-imidazo1，2-gpurine-2，4-dione make it a promising candidate for further investigation in antiviral drug development pipelines.

In conclusion，the compound with CAS no. 887875-55-0 and product name 8-butyl-3-(2-methoxyethyl)-1，6，7-trimethyl-1H，2H，3H，4H，8H-imidazo1，2-gpurine-2，4-dione represents a significant advancement in chemobiology and pharmaceutical research. Its unique structural features、potential biological activities、and synthetic accessibility make it a valuable tool for further investigation in drug discovery。 As research continues to uncover new therapeutic applications for this class of compounds、it is likely that 8-butyl-3-(2-methoxyethyl)-1，6，7-trimethyl-1 H ， 2 H ， 3 H ， 4 H ， 8 H -imidazo【 1 ， ２ - g purine - ２ ， ４ - dione will play an increasingly important role in addressing unmet medical needs.